N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• InChI: InChI=1S/C16H15F2N3O2/c17-11-5-6-14(12(18)8-11)19-15(22)9-21-16(23)7-10-3-1-2-4-13(10)20-21/h5-8H,1-4,9H2,(H,19,22)
• InChI Key: OHNSQFIGDNDWLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H15F2N3O2
• Molecular Weight: 319.31 g/mol

Description

N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a cinnoline derivative that has been synthesized using various methods. It has been found to possess several biochemical and physiological effects and has been studied extensively for its mechanism of action.

Mechanism Of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of certain enzymes involved in the inflammatory response and tumor growth. It has also been suggested that it may modulate the activity of neurotransmitters in the brain, leading to its potential use in the treatment of neurological disorders.

Biochemical And Physiological Effects

N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has been found to possess several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activity of certain enzymes involved in the inflammatory response. It has also been found to possess antimicrobial properties and inhibit the growth of certain tumor cells.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide in lab experiments is its potential for use in drug development. It has been found to possess several biological activities and may be useful in the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide. One of the areas of interest is its potential use in the treatment of Alzheimer's disease and other neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential for use in the development of new drugs. Additionally, further studies are needed to investigate its potential toxicity and safety profile.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has been reported in several research articles. One of the most commonly used methods involves the reaction of 3-oxo-5,6,7,8-tetrahydrocinnoline-2-carboxylic acid with 2,4-difluoroaniline in the presence of a coupling reagent such as EDCI or DCC. The resulting intermediate is then reacted with acetic anhydride to form the final product.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide has been studied extensively for its potential applications in drug development. It has been found to possess several biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.